![molecular formula C13H18FNO4S B6172059 tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate CAS No. 2703781-30-8](/img/no-structure.png)
tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate
Overview
Description
Tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate (TBC) is a synthetic compound derived from the reaction between tert-butyl carbamate and fluorosulfonylphenyl ethyl ester. It is a white, crystalline, odorless solid that is soluble in water and organic solvents. TBC is used in a variety of applications, including the synthesis of pharmaceuticals and the development of new materials. Additionally, TBC has been studied for its potential uses in scientific research, as it has been shown to have unique properties that make it useful for a variety of applications.
Mechanism of Action
Tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate acts as an acetylcholinesterase inhibitor, meaning that it binds to the enzyme and prevents it from breaking down acetylcholine, a neurotransmitter involved in the transmission of signals between neurons. This leads to an increase in acetylcholine levels, which can have a variety of effects, depending on the location of the enzyme inhibition.
Biochemical and Physiological Effects
The inhibition of acetylcholinesterase by tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate can lead to a variety of biochemical and physiological effects. In the brain, this can lead to an increase in acetylcholine levels, which can have a variety of effects, including increased alertness, improved memory, and increased focus. In the peripheral nervous system, the increased acetylcholine levels can lead to increased muscle contraction, which can lead to increased strength and endurance. Additionally, the inhibition of acetylcholinesterase can lead to increased levels of other neurotransmitters, such as serotonin and dopamine, which can have a variety of effects, including improved mood and reduced anxiety.
Advantages and Limitations for Lab Experiments
Tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its low toxicity, which makes it safe to use in a variety of experiments. Additionally, tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate is highly soluble in both water and organic solvents, which makes it easy to use in a variety of experiments. However, tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate is also relatively expensive, which can limit its use in some experiments. Additionally, the inhibition of acetylcholinesterase by tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate can lead to a variety of effects, which can complicate experiments and make it difficult to interpret results.
Future Directions
The potential uses of tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate are still being explored, and there are a number of potential future directions for research. One potential direction is to explore the use of tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate in drug delivery systems, as it has been shown to be an effective inhibitor of the enzyme acetylcholinesterase. Additionally, research could be conducted into the use of tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate in the synthesis of new materials, as it has been shown to have unique properties that make it useful for a variety of applications. Finally, further research could be conducted into the biochemical and physiological effects of tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate, as it has been shown to have a variety of effects, depending on the location of the enzyme inhibition.
Synthesis Methods
Tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate can be synthesized using a variety of methods, including reaction between tert-butyl carbamate and fluorosulfonylphenyl ethyl ester. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as palladium on carbon. The reaction is typically carried out at a temperature of 80–100°C and a pressure of 10–15 bar. The reaction typically yields a white, crystalline, odorless solid that is soluble in water and organic solvents.
Scientific Research Applications
Tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate has been studied for its potential uses in scientific research. It has been shown to have unique properties that make it useful for a variety of applications, including the synthesis of pharmaceuticals and the development of new materials. Additionally, tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate has been studied for its potential uses in biochemistry and cell biology, as it has been shown to be a potent inhibitor of the enzyme acetylcholinesterase.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate involves the reaction of tert-butyl carbamate with 3-(fluorosulfonyl)benzyl chloride in the presence of a base to form the intermediate tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate. The intermediate is then treated with an acid to obtain the final product.", "Starting Materials": [ "tert-butyl carbamate", "3-(fluorosulfonyl)benzyl chloride", "base", "acid" ], "Reaction": [ "Step 1: tert-butyl carbamate is added to a reaction flask", "Step 2: 3-(fluorosulfonyl)benzyl chloride is added dropwise to the reaction flask under stirring", "Step 3: A base such as triethylamine is added to the reaction mixture to initiate the reaction", "Step 4: The reaction mixture is stirred at room temperature for several hours until completion", "Step 5: The intermediate tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate is obtained", "Step 6: The intermediate is treated with an acid such as hydrochloric acid to obtain the final product tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate", "Step 7: The final product is purified by recrystallization or column chromatography" ] } | |
CAS RN |
2703781-30-8 |
Product Name |
tert-butyl N-{2-[3-(fluorosulfonyl)phenyl]ethyl}carbamate |
Molecular Formula |
C13H18FNO4S |
Molecular Weight |
303.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
